(4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-phenylpyrrolidine-2,3-dione

Specification

• Molecular Formula: C25H20N2O4S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 1-(6-ethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2-phenyl-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C25H20N2O4S/c1-3-15-10-11-17-19(13-15)32-25(26-17)27-21(16-7-5-4-6-8-16)20(23(29)24(27)30)22(28)18-12-9-14(2)31-18/h4-13,21,29H,3H2,1-2H3
• Standard InChI Key: SQFGOWVGXSKYLP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=C(O4)C)C5=CC=CC=C5

Introduction

The compound (4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-phenylpyrrolidine-2,3-dione is an organic molecule with a complex structure. It features multiple functional groups and heterocyclic rings, which suggest potential biological or pharmacological activity. Below is an analysis of its structural components:

Key Structural Features:

• Benzothiazole Ring:

  • The presence of a 1,3-benzothiazole core (substituted with an ethyl group at position 6) indicates potential bioactivity. Benzothiazoles are known for their applications in medicinal chemistry, including antimicrobial and anticancer properties.

• Pyrrolidine-2,3-dione Core:

  • This moiety is indicative of a diketone structure within a pyrrolidine ring. Such structures are often intermediates in organic synthesis and can exhibit biological activity.

• Hydroxy(methylfuran) Substituent:

  • The furan ring (a five-membered aromatic heterocycle) with a hydroxy group suggests the compound may have polar characteristics conducive to hydrogen bonding.

• Phenyl Group:

  • The phenyl substituent contributes to the compound's aromaticity and potential hydrophobic interactions in biological systems.

Potential Applications

Based on the structural features, this compound could be explored for the following applications:

Medicinal Chemistry

Compounds containing benzothiazole and pyrrolidine derivatives have been studied for:

• Antimicrobial activity: Benzothiazole derivatives often exhibit antibacterial and antifungal properties.

• Anti-inflammatory effects: Pyrrolidine-based compounds are sometimes investigated for their role in inflammation pathways.

• Anticancer potential: Aromatic and heterocyclic systems like benzothiazole are frequently tested as inhibitors of enzymes involved in cancer cell proliferation.

Material Science

• The electronic properties of benzothiazole derivatives make them candidates for applications in optoelectronic devices or as fluorescent probes.

Synthetic Pathways

While specific synthesis details for this compound are unavailable, a general approach may involve:

• Formation of the Benzothiazole Core:

  • Synthesized via cyclization reactions involving 2-aminobenzenethiol and an appropriate aldehyde or ketone.

• Functionalization of Pyrrolidine Ring:

  • Pyrrolidine derivatives can be prepared through condensation reactions or cyclization of amino acids like proline.

• Introduction of Furan Substituent:

  • The furan ring can be added via electrophilic substitution or coupling reactions.

Analytical Characterization

To confirm the structure and purity of such compounds, standard analytical techniques would be employed:

• Nuclear Magnetic Resonance (NMR): For elucidating the chemical environment of protons ($^1H$) and carbons ($^13C$).

• Mass Spectrometry (MS): To determine molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): To identify functional groups.

• X-ray Crystallography: For precise structural determination if single crystals are available.